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Compound of Interest

Compound Name: Praseodymium hydroxide

Cat. No.: B095349

CAS Number: 16469-16-2[1][2][3] Chemical Formula: Pr(OH)s[1][2][3]

This guide provides an in-depth overview of Praseodymium (llI) Hydroxide, including its
chemical and physical properties, safety data, and a detailed experimental protocol for its
synthesis. The information is intended for researchers, scientists, and professionals in drug
development and related fields.

Core Properties and Data

Praseodymium (Ill) hydroxide is a light green, inorganic compound that is insoluble in water but
soluble in acids.[2][3] It is primarily used in catalysts, as an intermediate for praseodymium
salts, and in the manufacturing of magnetic materials.[2]

Quantitative Data Summary

The key physical and chemical properties of Praseodymium (1) Hydroxide are summarized in
the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b095349?utm_src=pdf-interest
https://images-na.ssl-images-amazon.com/images/I/61d4lY7ecmL.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/praseodymium%20metal%20%20-Ames.pdf
https://images-na.ssl-images-amazon.com/images/I/61d4lY7ecmL.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/praseodymium%20metal%20%20-Ames.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/praseodymium%20metal%20%20-Ames.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 16469-16-2 [1][2][3]
Linear Formula Pr(OH)s [1][2]

Molar Mass 191.932 g/mol [21[31[4]

Light green particles or
Appearance _ [2][3]
powder; green solid

Solubility in Water Virtually insoluble [2][3]
Solubility Product (Ksp) 3.39 x 10724 [3]
Melting Point 220 °C (decomposes) [3]
EC Number 240-513-9 [1][3]

Safety and Handling

A specific Safety Data Sheet (SDS) for pure praseodymium (III) hydroxide is not readily
available in public databases. However, safety information can be inferred from the SDS of
related praseodymium compounds, such as praseodymium oxides and nitrates, and from the
fact that praseodymium hydroxide is a hazardous decomposition product of praseodymium
metal.[3] Researchers should handle this compound with care, adhering to the safety protocols
for similar rare earth metal compounds.

GHS Hazard Information (Inferred)

The following GHS information is based on praseodymium nitrate hexahydrate and
praseodymium oxide, which are common precursors or related materials. These should be
considered as potential hazards for praseodymium hydroxide.

e Pictograms:
o oksidizer
o corrosion

o exclamation mark
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» Signal Word:Danger or Warning

e Hazard Statements:

[¢]

May intensify fire; oxidizer (based on nitrate precursor).[2]

Causes severe skin burns and eye damage (based on solutions in acid).

[¢]

[e]

Causes skin irritation.[2]

o

Causes serious eye irritation.[2]

[¢]

May cause respiratory irritation.[2]
o Precautionary Statements:

o Prevention:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[2]

Keep/Store away from clothing/combustible materials.[2]

Wash skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.[2]

Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

Use only outdoors or in a well-ventilated area.
o Response:
= |F ON SKIN: Wash with plenty of soap and water.[2]

» |[F IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]

» |[F INHALED: Remove person to fresh air and keep comfortable for breathing.[2]
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» Call a POISON CENTER or doctor/physician if you feel unwell.

General Safety Workflow

The following diagram illustrates the standard safety workflow for handling potentially
hazardous chemical compounds like praseodymium hydroxide.
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Emergency Response
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Caption: General safety workflow for handling chemical compounds.
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Experimental Protocols
Synthesis of Praseodymium (lll) Hydroxide via
Precipitation

This protocol details the synthesis of Praseodymium (lII) Hydroxide by the reaction of an
aqueous solution of Praseodymium (I1l) Nitrate with a base.

Materials:

e Praseodymium (Il1) nitrate (Pr(NOs)3)

o Ammonia solution (NHs-H20) or Sodium Hydroxide (NaOH) solution
e Deionized water

» Beakers

e Stirring rod or magnetic stirrer

« Filtration apparatus (e.g., Buchner funnel)

Drying oven
Methodology:

o Preparation of Reactant Solution: Dissolve a calculated amount of praseodymium (lll) nitrate
in deionized water in a beaker to create a solution of desired concentration.

» Precipitation: While stirring the praseodymium nitrate solution, slowly add the ammonia or
sodium hydroxide solution dropwise. A light green precipitate of praseodymium (l11)
hydroxide will form immediately. The chemical reaction is: Pr(NOs)s + 3 NHs-H20 -
Pr(OH)s! + 3 NHaNO3][3]

e Aging (Optional): For the formation of nanorods, the precipitate can be aged at room
temperature. This simple process can result in the formation of nanostructures without the
need for high-temperature hydrothermal processing.[5]
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« |solation: Separate the precipitate from the solution by filtration.

e Washing: Wash the collected precipitate several times with deionized water to remove any
unreacted reagents and soluble byproducts (e.g., ammonium nitrate).

» Drying: Dry the final product in an oven at a low temperature (e.g., 80-100 °C) to remove
water without causing decomposition.

Synthesis Workflow Diagram

The following diagram illustrates the experimental workflow for the synthesis of Praseodymium
(111 Hydroxide.

1. Dissolve Pr(NO3)s
in Deionized Water

2. Add Base Dropwise
to Pr(NOs)s Solution
(with stirring)

4. Wash with
Deionized Water

End Product:
Pr(OH)s Powder

3. Filter Precipitate

Green Precipitate
(Pr(OH)3) Forms

Click to download full resolution via product page

Caption: Experimental workflow for Pr(OH)s synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Praseodymium (lIl) Hydroxide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095349#praseodymium-hydroxide-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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